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An in-depth technical guide on the thermodynamic properties of iron-vanadium binary alloys for
researchers and scientists.

Introduction

The iron-vanadium (Fe-V) binary alloy system is of significant interest in materials science and
engineering due to its presence in various types of steels, including high-strength low-alloy
(HSLA) steels and tool steels. Vanadium is a crucial alloying element that enhances properties
like strength, hardness, and wear resistance through the formation of carbides and nitrides. A
thorough understanding of the thermodynamic properties of the Fe-V system is essential for
optimizing alloy design, controlling microstructure, and predicting phase stability during
processing and application. This guide provides a comprehensive overview of the
thermodynamic characteristics of Fe-V alloys, detailing experimental methodologies, presenting
key thermodynamic data, and illustrating the relationships in thermodynamic modeling.

Thermodynamic Data

The thermodynamic properties of the Fe-V system, including the activities of iron and
vanadium, as well as the Gibbs free energy and enthalpy of mixing, have been investigated to
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understand the interactions between the constituent elements.

Activity of Iron and Vanadium

The activity of a component in an alloy is a measure of its effective concentration, and it
governs phase equilibria and transformation kinetics. The activities of iron and vanadium in Fe-
V alloys have been determined experimentally at high temperatures. For instance, studies
using Knudsen effusion mass spectrometry have measured the ion-current ratios of Fe+ and
V+ to determine the activities of both components across a range of compositions at
temperatures such as 1823 K and 1886 K.

Table 1: Activity of Fe and V in Fe-V Binary Alloys at 1886 K

Mole Fraction of V (Xv) Activity of V (av) Activity of Fe (aFe)
0.1 0.128 0.898
0.2 0.252 0.793
0.3 0.364 0.692
0.4 0.465 0.595
0.5 0.559 0.506
0.6 0.650 0.422
0.7 0.738 0.340
0.8 0.825 0.257
0.9 0.912 0.165

Enthalpy and Gibbs Free Energy of Mixing

The enthalpy of mixing (AHmIx) and Gibbs free energy of mixing (AGmix) are fundamental
parameters that describe the energetic favorability of forming an alloy. In the Fe-V system, the
enthalpy of mixing has been found to be negative, indicating an exothermic reaction and a
tendency for ordering or compound formation. The minimum value of the integral molar
enthalpy of mixing has been reported as -7664 J/mol at a vanadium mole fraction of
approximately 0.45.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Thermodynamic assessments using the CALPHAD (CALculation of PHAse Diagrams) method,
which relies on experimental data, have been performed to model the Gibbs energy of the
different phases in the Fe-V system. These models provide a comprehensive description of the
thermodynamic properties over a wide range of temperatures and compositions. The sigma (o)
phase in the Fe-V system, for example, is a hard and brittle intermetallic phase, and its
thermodynamic stability is a key consideration. Thermodynamic modeling has shown that this
phase is stable from room temperature up to 1483 K.

Table 2: Integral Molar Quantities for Fe-V Alloys at 1886 K

Mole Fraction of V Gibbs Free Energy  Enthalpy of Mixing Entropy of Mixing

(Xv) of Mixing (J/mol) (J/mol) (J/mol-K)
0.1 -4860 -1550 1.75
0.2 -7930 -3310 2.45
0.3 -9980 -5020 2.63
0.4 -11240 -6440 2.54
0.5 -11810 -7320 2.38
0.6 -11760 -7530 2.24
0.7 -11050 -6990 2.15
0.8 -9540 -5650 2.06
0.9 -6860 -3470 1.80

Experimental Protocols

The determination of thermodynamic data for refractory metal alloys like Fe-V requires
specialized high-temperature experimental techniques.

High-Temperature Mass Spectrometry

One of the primary methods used for obtaining thermodynamic data for the Fe-V system is
high-temperature mass spectrometry, often combined with a Knudsen effusion cell.
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Methodology:

o Sample Preparation: A series of Fe-V binary alloys with varying compositions are prepared
by arc-melting high-purity iron and vanadium under an inert argon atmosphere.

e Knudsen Cell: A small amount of the alloy is placed in a Knudsen cell, which is a small,
thermally stable container (e.g., made of tungsten or alumina) with a very small orifice.

e High-Vacuum & High-Temperature Environment: The cell is placed inside a high-vacuum
chamber and heated to the desired experimental temperature (e.g., 1823 K or 1886 K). At
this temperature, the components of the alloy vaporize and effuse through the orifice as a
molecular beam.

o Mass Spectrometry: The effusing vapor is then ionized by an electron beam, and the
resulting ions (e.g., *°Fe* and >1V+) are separated based on their mass-to-charge ratio by a
mass spectrometer.

o Data Analysis: The ion currents (I_Fe* and |_V*) are measured. The partial pressures of the
components are proportional to the product of the measured ion current and the
temperature. The activities (a_i) of the components are then calculated using the following
relation: a_i = (l_i/1_i*0), where |_i is the ion current of component 'i" in the alloy and |_i"o is
the ion current of the pure component 'i' under the same conditions. From the activities, other
thermodynamic quantities like the Gibbs free energy of mixing can be derived.

Visualization of Workflows and Models
Experimental Workflow

The following diagram illustrates the general workflow for determining the thermodynamic
properties of binary alloys using the Knudsen effusion mass spectrometry method.
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Caption: Experimental workflow for Knudsen effusion mass spectrometry.
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Thermodynamic Modeling Relationship

The CALPHAD method is a powerful computational approach for modeling the thermodynamic

properties and phase diagrams of multi-component systems. It relies on fitting thermodynamic
models to experimental data.
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Caption: Logical relationships in the CALPHAD modeling approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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